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Compound of Interest

Compound Name: PF-06305591 dihydrate

Cat. No.: B10824405

Disclaimer: This document provides general guidance for handling a potent research chemical.
A specific Safety Data Sheet (SDS) for PF-06305591 dihydrate was not publicly available at
the time of writing. It is imperative to obtain the official SDS from your supplier before handling
this compound. The information below is based on best practices for handling potent
pharmaceutical compounds and should be supplemented with the supplier-specific SDS.

This guide is intended for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of PF-06305591 dihydrate.

Compound Data

While a comprehensive, publicly available dataset for PF-06305591 dihydrate is limited, the
following information has been compiled from various sources.

Property Value

Molecular Formula C15H20N40O - 2H20

Purity >99%

Appearance Solid powder

Storage (Lyophilized) -20°C (short-term), -80°C (long-term)
Storage (in Solution) Refer to supplier-specific recommendations
Solubility Soluble in DMSO
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Personal Protective Equipment (PPE)

Due to the potent nature of this compound, a comprehensive PPE strategy is crucial to
minimize exposure. The following PPE is recommended as a minimum standard.

Eye Protection: Chemical safety goggles or a full-face shield are mandatory to protect
against splashes and airborne particles.

e Hand Protection: Use double-gloving with nitrile or other chemically resistant gloves. Change
gloves frequently, especially if contamination is suspected.

o Body Protection: A disposable, low-linting lab coat or a full-body "bunny suit" is
recommended to prevent skin contact.[1] Gowns should be seamless, long-sleeved with
tight-fitting cuffs, and close in the back.[1]

o Respiratory Protection: For handling the solid compound outside of a containment system, a
properly fitted N95 or higher-rated respirator is essential to prevent inhalation of airborne
particles.[1]

Operational Plan: Handling and Weighing

All handling of solid PF-06305591 dihydrate should be performed in a designated area and
within a primary engineering control to minimize the risk of exposure.

Experimental Workflow for Handling Solid Compound
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Caption: Workflow for weighing solid PF-06305591 dihydrate.
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Step-by-Step Guidance:
e Preparation:
o Don all required personal protective equipment as outlined in Section 2.

o Ensure your primary containment system (e.g., chemical fume hood, glove box) is
functioning correctly.

o Assemble all necessary equipment, such as spatulas, weigh paper, and appropriately
labeled vials, within the containment system.

e Handling:

o Carefully transfer the stock container of PF-06305591 dihydrate into the containment
system.

o Slowly and carefully weigh the desired amount of the compound. Avoid any actions that
could generate dust.

o Transfer the weighed compound into a pre-labeled vial.
e Cleanup:

o Decontaminate all surfaces and equipment that may have come into contact with the
compound using an appropriate solvent (e.g., 70% ethanol), as recommended by your
institution's safety protocols.

o Dispose of all contaminated materials, including gloves, weigh paper, and any disposable
equipment, in a designated hazardous waste container.

o Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan

Proper disposal of potent pharmaceutical compounds is critical to prevent environmental
contamination and ensure regulatory compliance.
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Caption: Decision process for the disposal of PF-06305591 dihydrate waste.
Step-by-Step Guidance:

* Segregation:

o Do not mix hazardous waste with non-hazardous waste.
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o Segregate solid waste (e.g., contaminated gloves, wipes, vials) from liquid waste (e.qg.,
unused solutions, contaminated solvents).

e Containment:

o Place all waste into clearly labeled, sealed, and appropriate hazardous waste containers.

[2]

o Ensure containers are compatible with the waste they are holding to prevent leaks or
reactions.

e Labeling:

o Label all waste containers with the full chemical name ("PF-06305591 dihydrate"),
concentration (if applicable), and the date.

» Disposal:

o Follow your institution's procedures for the disposal of potent pharmaceutical compounds.
This typically involves contacting your Environmental Health and Safety (EHS) department
to arrange for pickup and disposal by a certified hazardous waste contractor.[3]

o Do not dispose of this compound down the drain or in regular trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
PF-06305591 Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824405#personal-protective-equipment-for-
handling-pf-06305591-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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